N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-[4-bromo-1-[(3,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C17H12BrCl2N5O2S/c18-13-9-24(8-10-4-5-14(19)15(20)6-10)23-16(13)22-17(28)21-11-2-1-3-12(7-11)25(26)27/h1-7,9H,8H2,(H2,21,22,23,28)
• InChI Key: KVDDRLWYADZRNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NC2=NN(C=C2Br)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H12BrCl2N5O2S
• Molecular Weight: 501.2 g/mol

Description

N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the activity of certain enzymes involved in the biosynthesis of plant hormones, leading to herbicidal effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell proliferation. In plants, it inhibits the biosynthesis of certain hormones, leading to herbicidal effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea in lab experiments is its potential applications in various fields of scientific research. Another advantage is its ability to form self-assembled monolayers on gold surfaces, making it useful in material science. One limitation is the lack of understanding of its exact mechanism of action.

Future Directions

There are several future directions for the study of N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea. In medicine, further studies could be conducted to better understand its anti-cancer properties and potential use as a chemotherapeutic agent. In agriculture, further studies could be conducted to better understand its herbicidal properties and potential use as a herbicide. In material science, further studies could be conducted to explore its potential applications in the formation of self-assembled monolayers on other surfaces.

Scientific Research Applications

N-[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3-nitrophenyl)thiourea has shown potential applications in various fields of scientific research. In medicine, this compound has been found to have anti-cancer properties and has been studied as a potential chemotherapeutic agent. In agriculture, it has been found to have herbicidal properties and has been studied as a potential herbicide. In material science, it has been studied for its ability to form self-assembled monolayers on gold surfaces.